Cas no 861199-62-4 (6-Methylpyridine-3,4-diamine)

• Product Name: 6-Methylpyridine-3,4-diamine
• CAS No: 861199-62-4
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD28963605
• CID: 718239
• PubChem ID: 19890743
• Update Time: 2025-06-07

6-Methylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyridine-3,4-diamine
• 3,4-Pyridinediamine,6-methyl-
• 6-METHYL-3,4-PYRIDINEDIAMINE
• 6-Methyl-3,4-Pyridinediamine HBr
• 6-Methyl-3,4-pyridinediamine (ACI)
• MFCD09743904
• CS-0183589
• AKOS006331687
• BS-42776
• EN300-2987049
• SCHEMBL2088616
• AB51224
• OGCOZWIGCBYCDQ-UHFFFAOYSA-N
• DB-082942
• 861199-62-4
• DTXSID10601042

• MDL： MFCD28963605
• Inchi： 1S/C6H9N3/c1-4-2-5(7)6(8)3-9-4/h2-3H,8H2,1H3,(H2,7,9)
• InChI Key： OGCOZWIGCBYCDQ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(N)=C(N)C=1

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93000
• LogP: 1.71680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Methylpyridine-3,4-diamine

6-Methylpyridine-3,4-diamine (CAS No: 861199-62-4)

6-Methylpyridine-3,4-diamine, also known by its CAS registry number 861199-62-4, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role as a versatile building block in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a ligand in these systems has been extensively explored, making it a valuable component in modern chemical research.

The synthesis of 6-Methylpyridine-3,4-diamine involves multi-step chemical reactions, often utilizing pyridine derivatives as starting materials. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring the compound's reliability for large-scale applications. Its structure features a pyridine ring with methyl and diamino substituents at specific positions, which contribute to its reactivity and selectivity in various chemical reactions. This structural arrangement allows for strong coordination with metal ions, a property that has been leveraged in the development of novel catalytic systems.

Recent advancements in materials science have underscored the importance of 6-Methylpyridine-3,4-diamine in creating porous materials with exceptional gas adsorption capabilities. Studies published in high-impact journals have demonstrated its effectiveness as a ligand in MOFs designed for carbon dioxide capture and hydrogen storage. These applications are critical in addressing global energy challenges and environmental concerns, thereby elevating the compound's significance in sustainable chemistry.

In addition to its role in materials science, 6-Methylpyridine-3,4-diamine has shown promise in pharmaceutical research. Its ability to form stable complexes with metal ions has been explored for drug delivery systems and enzyme inhibition studies. Preliminary findings suggest that the compound could serve as a scaffold for developing bioactive molecules with therapeutic potential.

The demand for 6-Methylpyridine-3,4-diamine continues to grow as researchers uncover new applications across diverse fields. Its compatibility with green chemistry principles further enhances its appeal, as it can be synthesized using eco-friendly methods and recycled efficiently. As the scientific community delves deeper into its properties and potential uses, 6-Methylpyridine-3,4-diamine is poised to become an indispensable component in both academic research and industrial applications.